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Compound of Interest

Compound Name: Curcumaromin C

Cat. No.: B15589605

For Researchers, Scientists, and Drug Development Professionals

Introduction

Curcumaromin C is a diarylheptanoid, a class of natural phenols, isolated from the rhizomes
of Curcuma aromatica. This technical guide provides a comprehensive overview of the
spectroscopic data for Curcumaromin C, including Nuclear Magnetic Resonance (NMR),
Mass Spectrometry (MS), and Infrared (IR) data. The information presented herein is crucial for
the identification, characterization, and further investigation of this compound for potential
therapeutic applications. The data is based on the original isolation and structure elucidation

research.

Spectroscopic Data

The following tables summarize the key quantitative spectroscopic data for Curcumaromin C.

Table 1: *H-NMR Spectroscopic Data for Curcumaromin
C (500 MHz, CDCIs)
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Position Chemical Shift (5, Multiplicity Coupling Constant
ppm) (3, Hz)

1-H 2.80 m

1-H 2.72 m

2-H 1.75 m

2-H' 1.65 m

3-H 4.65 t 6.4

4-H 1.50 m

4-H 1.40 m

5-OH 5.45 brs

6-H 6.58 d 15.9

- 6.05 dt 15.9, 6.8

1-H

2-H 6.85 d 8.1

3H 7.08 dd 8.1,1.8

4'-OH 5.70 s

5'-H 6.80 d 18

6'-H

1"-H

2"-H, 6"-H 7.15 d 8.5

3"-H, 5"-H 6.82 d 8.5

4"-OH 5.05 s

Table 2: **C-NMR Spectroscopic Data for Curcumaromin
C (125 MHz, CDCIs)
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Position Chemical Shift (6, ppm)
1 30.2
2 38.9
3 72.1
4 43.2
5 20.1
6 132.8
7 128.5
1 138.2
2 108.2
3' 119.0
4 146.5
5' 114.3
6' 145.1
1" 130.4
2", 6" 129.8
3", 5" 115.2
4" 155.0

Table 3: Mass Spectrometry (MS) and Infrared (IR) Data
for Curcumaromin C

Spectroscopic Method Data
EIMS (m/z) 328 [M]*, 310, 177, 164, 151, 137, 124, 107
IR (Vmax, cm~1) 3400 (OH), 1685 (C=0), 1605, 1515 (aromatic)
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Experimental Protocols

The following methodologies describe the isolation and spectroscopic analysis of

Curcumaromin C.

Isolation of Curcumaromin C

The isolation of Curcumaromin C is typically performed from the rhizomes of Curcuma
aromatica. The general workflow is as follows:
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Isolation Workflow for Curcumaromin C

Dried Rhizomes of Curcuma aromatica

'

Extraction with Acetone

'

Concentration of Acetone Extract

'

Partitioning between Ethyl Acetate and Water

'

Ethyl Acetate Fraction

'

Silica Gel Column Chromatography
(n-hexane-ethyl acetate gradient)

'

Crude Curcumaromin C Fractions

'

Preparative HPLC
(ODS, methanol-water)

'

Pure Curcumaromin C
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Investigative Framework for Curcumaromin C's Bioactivity
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 To cite this document: BenchChem. [In-Depth Technical Guide to the Spectroscopic Data of
Curcumaromin C]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15589605#spectroscopic-data-for-curcumaromin-c-
nmr-ms-ir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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